Cas no 62649-28-9 (1H-Pyrazol-5-amine, 1-(4-nitrophenyl)-4-phenyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazol-5-amine, 1-(4-nitrophenyl)-4-phenyl-3-(trifluoromethyl)-
• CAS No: 62649-28-9
• MF: C₁₆H₁₁F₃N₄O₂
• MW: 348.279353380203
• CID: 436475
• PubChem ID: 71384170
• Update Time: 2025-04-19

1H-Pyrazol-5-amine, 1-(4-nitrophenyl)-4-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-(4-nitrophenyl)-4-phenyl-3-(trifluoromethyl)-
• 2-(4-nitrophenyl)-4-phenyl-5-(trifluoromethyl)pyrazol-3-amine
• 1-(4-Nitrophenyl)-4-phenyl-3-(trifluoromethyl)-1H-pyrazol-5-amine
• DTXSID20806445
• 62649-28-9

• Inchi： 1S/C16H11F3N4O2/c17-16(18,19)14-13(10-4-2-1-3-5-10)15(20)22(21-14)11-6-8-12(9-7-11)23(24)25/h1-9H,20H2
• InChI Key： GSGGKTNTJAKDMZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C2C=CC=CC=2)=C(N)N(C2C=CC(=CC=2)[N+](=O)[O-])N=1)(F)F

Computed Properties

• Exact Mass: 348.08353
• Monoisotopic Mass: 348.08341009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• PSA: 86.98